Cas no 114981-13-4 (3-benzylimidazolidin-4-one hydrochloride)

• Product Name: 3-benzylimidazolidin-4-one hydrochloride
• CAS No: 114981-13-4
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 4572708
• PubChem ID: 14175563
• Update Time: 2025-06-13

3-benzylimidazolidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzylimidazolidin-4-one Hydrochloride
• 3-benzylimidazolidin-4-one hydrochloride

• Inchi： 1S/C10H12N2O.ClH/c13-10-6-11-8-12(10)7-9-4-2-1-3-5-9;/h1-5,11H,6-8H2;1H
• InChI Key： CFHCOTNUNBMOBE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CNCC1=O.Cl

3-benzylimidazolidin-4-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-benzylimidazolidin-4-one hydrochloride

Comprehensive Overview of 3-Benzylimidazolidin-4-one Hydrochloride (CAS No. 114981-13-4): Properties, Applications, and Industry Insights

3-Benzylimidazolidin-4-one hydrochloride (CAS No. 114981-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This imidazolidinone derivative is characterized by its unique molecular structure, which includes a benzyl group attached to an imidazolidin-4-one core, further stabilized as a hydrochloride salt. The compound's chemical stability and bioactive potential make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-benzylimidazolidin-4-one HCl has surged due to their versatility in synthesizing pharmaceutical intermediates. Researchers are particularly intrigued by its role in developing enzyme inhibitors and receptor modulators, aligning with trending topics such as targeted drug delivery and precision medicine. A 2023 study highlighted its potential as a scaffold for anti-inflammatory agents, addressing a common search query: "Can imidazolidinone derivatives treat chronic inflammation?"

The synthetic methodology for CAS No. 114981-13-4 typically involves condensation reactions under controlled conditions, ensuring high purity (>98%) for research-grade applications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality verification, a point frequently emphasized in laboratory protocol discussions. Notably, the compound's solubility profile (water-soluble due to hydrochloride form) enhances its utility in aqueous-phase reactions, a feature often searched by chemists optimizing reaction conditions.

From an industrial perspective, 3-benzylimidazolidin-4-one hydrochloride aligns with the growing focus on green chemistry. Its synthesis can be adapted to minimize waste through catalytic processes, resonating with queries like "How to make heterocycle synthesis more sustainable?" Furthermore, the compound's compatibility with microwave-assisted synthesis (a hot topic in process optimization circles) reduces energy consumption compared to traditional methods.

Emerging applications in agrochemical research have also been reported, particularly in designing plant growth regulators. This connects with the rising interest in crop yield enhancement technologies. However, comprehensive toxicological studies remain essential, as emphasized in recent regulatory guidelines for novel compounds—a recurring theme in research chemical forums.

For researchers sourcing CAS No. 114981-13-4, key considerations include storage conditions (recommended at 2-8°C under inert atmosphere) and compatibility with common reagents. These practical details frequently appear in technical datasheet searches. The compound's molecular weight (228.70 g/mol) and melting point data are equally critical for reaction stoichiometry calculations.

In conclusion, 3-benzylimidazolidin-4-one hydrochloride represents a compelling case study in functionalized heterocycles, bridging fundamental chemistry with applied research. Its relevance to drug discovery pipelines and material innovation ensures continued scientific interest, while its synthetic adaptability meets industrial demands for cost-effective and scalable methodologies. As research evolves, this compound may unlock further breakthroughs in bioconjugation and smart material design.